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Compound of Interest

Compound Name: (+-)-Dimethindene

Cat. No.: B1670660 Get Quote

Dimethindene, a first-generation H1-antihistamine, has demonstrated efficacy in the

management of various allergic conditions. This guide provides a statistical analysis of its

performance, drawing comparisons with other antihistamines and supported by experimental

data. The information is intended for researchers, scientists, and professionals in drug

development to facilitate an objective evaluation of Dimethindene's therapeutic potential.

Quantitative Efficacy Data
The following tables summarize the clinical efficacy of Dimethindene and its comparators

across different allergic indications.

Allergic Rhinitis
Table 1: Efficacy of Intranasal Dimethindene Maleate (DMM) in Seasonal Allergic Rhinitis

(SAR)
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Treatment
Group

Primary
Outcome
Measure

Result p-value Reference

0.1% DMM

Nasal Spray

Total Nasal

Symptom Score

(TNSS)

Statistically

significant and

clinically relevant

superiority

compared to

placebo.[1]

< 0.0001 [1]

0.1% DMM

Nasal Spray
Nasal Secretion

Statistically

significant

reduction

compared to

placebo.[1]

0.0031 [1]

0.1% DMM

Nasal Spray
Running Nose

Statistically

significant

reduction

compared to

placebo.[1]

0.0032 [1]

0.1% DMM

Nasal Spray

Sneezing

Stimulus

Statistically

significant

reduction

compared to

placebo.[1]

< 0.0001 [1]

0.1% DMM

Nasal Spray
Nasal Itching

Statistically

significant

reduction

compared to

placebo.[1]

< 0.0001 [1]

0.1% DMM

Nasal Spray vs.

0.1% Azelastine

Nasal Spray

Nasal Flow and

Nasal Secretion

Similar onset of

antiobstructive

and antisecretory

effects.[2]

Not specified [2]
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0.1% DMM

Nasal Spray vs.

0.1% Azelastine

Nasal Spray

Subjective Nasal

Symptom

Complex (VAS)

Statistically

significant and

clinically relevant

superiority for

both vs. placebo.

[2]

Not specified [2]

0.025% DMM

Nasal Spray
Nasal Symptoms

Not significantly

different from

placebo.[2]

Not specified [2]

0.1% DMM

Nasal Spray vs.

0.05%

Levocabastine

Nasal Spray (in

children)

Total Nasal

Symptom

Severity Score

Statistically

equivalent and

therapeutically

relevant

symptom

reduction.[3]

Not specified [3]

Urticaria and Pruritus
Table 2: Efficacy of Dimethindene in Urticaria and Histamine-Induced Skin Reactions
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Treatment
Group

Primary
Outcome
Measure

Result p-value Reference

Oral

Dimethindene (3

mg and 6 mg) vs.

Oral

Chlorpheniramin

e (12 mg)

Histamine-

Induced Weal

Area Reduction

6 mg

Dimethindene

showed

maximum

reduction

(28.8%) and was

significantly

better than

Chlorpheniramin

e.[4]

< 0.01 [4]

Oral

Dimethindene (3

mg and 6 mg) vs.

Oral

Chlorpheniramin

e (12 mg)

Histamine-

Induced Flare

Area Reduction

6 mg

Dimethindene

showed

maximum

reduction

(39.1%). Both

doses of

Dimethindene

were significantly

better than

placebo.[4]

< 0.001 [4]

Topical 0.1%

Dimethindene

Gel

Itch Threshold to

Intracutaneous

Histamine

Increased itch

threshold

compared to

placebo.[5]

Not specified [5]

Topical 0.1%

Dimethindene

Gel

Weal Thickness

Reduction (120

min post-

treatment)

Significant

reduction in weal

thickness.[5]

Not specified [5]
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Oral

Dimethindene

Retard vs. HC20-

511 (in Chronic

Urticaria)

Pruritus,

Erythema, and

Papules

HC20-511 had a

better and faster

effect.[6]

Not specified [6]

Insect Bites
Table 3: Efficacy of Topical Dimethindene Maleate (DMM) Gel for Insect Bites

Treatment
Group

Primary
Outcome
Measure

Result p-value Reference

DMM Gel

Relief from

Itching within 30

min (First Event)

88% of patients

relieved.[7]

< 0.01 (vs.

Placebo)
[7]

Placebo Gel

Relief from

Itching within 30

min (First Event)

64% of patients

relieved.[7]
< 0.01 (vs. DMM) [7]

DMM Gel

Relief from

Itching (All

Events)

84% of cases

relieved.[7]

< 0.01 (vs.

Placebo)
[7]

Placebo Gel

Relief from

Itching (All

Events)

66% of cases

relieved.[7]
< 0.01 (vs. DMM) [7]

DMM Gel vs.

Benzydamine

Hydrochloride

Gel

Reduction of

Mosquito Bite

Reaction

Comparable

effects.[8][9]
Not specified [8][9]
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Detailed methodologies for key experiments are provided below to allow for replication and

further investigation.

Study on Intranasal Dimethindene for Seasonal Allergic
Rhinitis

Study Design: A double-blind, randomized, placebo-controlled, cross-over trial.[1]

Participants: 36 asymptomatic adult patients with a history of seasonal allergic rhinitis to

grass pollen, confirmed by positive case history, skin prick test, and nasal provocation test.[1]

Intervention:

Dimethindene maleate 0.1% nasal spray (0.14 mg per puff).

Placebo nasal spray.

Procedure:

A single dose (1 puff in each nostril) was administered in the evening and again the next

morning, 15 minutes before allergen provocation.[1]

Patients were challenged with purified airborne grass pollen in the Vienna Challenge

Chamber for 4 hours.[1]

A 2-week wash-out period was implemented between treatment phases.[1]

Outcome Measures:

Primary: Total Nasal Symptom Score (TNSS), including running nose, sneezing stimulus,

and nasal itching.[1]

Secondary: Nasal secretion, and ocular symptoms.[1]

Data Analysis: Statistical analysis was performed with a priori sequentially ordered tests to

maintain a 5% level of significance.[1]
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Comparative Study of Oral Dimethindene and
Chlorpheniramine

Study Design: A randomized, crossover study.[4]

Participants: 60 healthy volunteers.[4]

Intervention:

Dimethindene maleate (3 mg and 6 mg).

Chlorpheniramine maleate (12 mg).

Placebo.

Procedure:

A 2 µg histamine-induced weal and flare was induced.

The areas of the weal and flare were measured to assess antihistaminic activity.[4]

Outcome Measures:

Reduction in weal area.

Reduction in flare area.

Data Analysis: Statistical significance was determined using appropriate comparative tests.

[4]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the mechanism of action of Dimethindene and a typical

experimental workflow for its evaluation.
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Dimethindene's Mechanism of Action as an H1-Antihistamine.
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Phase 1: Screening & Enrollment

Phase 2: Randomization & Blinding

Phase 3: Intervention

Phase 4: Efficacy & Safety Assessment

Phase 5: Data Analysis
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(e.g., SAR patients)
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A Typical Clinical Trial Workflow for Evaluating Dimethindene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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